molecular formula C22H33N3O2 B6054578 1-(1,3-benzodioxol-5-ylmethyl)-4-(1-cyclopentyl-3-piperidinyl)piperazine

1-(1,3-benzodioxol-5-ylmethyl)-4-(1-cyclopentyl-3-piperidinyl)piperazine

Cat. No. B6054578
M. Wt: 371.5 g/mol
InChI Key: ABPOBJUYNQSHIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(1-cyclopentyl-3-piperidinyl)piperazine, also known as CP 55940, is a synthetic cannabinoid that has been widely studied for its potential therapeutic applications. This compound is a potent agonist of the cannabinoid receptors, which are found throughout the body and play a key role in regulating many physiological processes. In

Mechanism of Action

1-(1,3-benzodioxol-5-ylmethyl)-4-(1-cyclopentyl-3-piperidinyl)piperazine 55940 acts as a potent agonist of the cannabinoid receptors, which are found throughout the body and play a key role in regulating many physiological processes. Specifically, 1-(1,3-benzodioxol-5-ylmethyl)-4-(1-cyclopentyl-3-piperidinyl)piperazine 55940 binds to both the CB1 and CB2 receptors, which are primarily found in the central nervous system and immune system, respectively. This binding activates a signaling pathway that leads to a variety of biochemical and physiological effects.
Biochemical and physiological effects:
1-(1,3-benzodioxol-5-ylmethyl)-4-(1-cyclopentyl-3-piperidinyl)piperazine 55940 has been shown to have a wide range of biochemical and physiological effects, including analgesia, anti-inflammatory activity, and anti-cancer activity. It has also been shown to have effects on the cardiovascular system, the immune system, and the reproductive system. These effects are mediated by the activation of the cannabinoid receptors and the subsequent modulation of various signaling pathways.

Advantages and Limitations for Lab Experiments

1-(1,3-benzodioxol-5-ylmethyl)-4-(1-cyclopentyl-3-piperidinyl)piperazine 55940 has several advantages for use in lab experiments, including its high potency, selectivity, and stability. It is also relatively easy to synthesize and has been extensively studied, making it a well-characterized research tool. However, there are also limitations to its use, including its high cost and potential for toxicity at high doses.

Future Directions

There are many potential future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-(1-cyclopentyl-3-piperidinyl)piperazine 55940, including its use in the development of new drugs for the treatment of various diseases and disorders. It may also be useful in the study of the cannabinoid receptor system and its role in various physiological processes. Further research is needed to fully understand the potential therapeutic applications of 1-(1,3-benzodioxol-5-ylmethyl)-4-(1-cyclopentyl-3-piperidinyl)piperazine 55940 and to explore its limitations and safety profile.

Synthesis Methods

1-(1,3-benzodioxol-5-ylmethyl)-4-(1-cyclopentyl-3-piperidinyl)piperazine 55940 can be synthesized using a variety of methods, including condensation reactions and cyclization reactions. One common method involves the condensation of 1-(1,3-benzodioxol-5-ylmethyl)piperazine with 1-cyclopentyl-3-piperidinylmethanamine, followed by cyclization with a Lewis acid catalyst. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-(1-cyclopentyl-3-piperidinyl)piperazine 55940 has been extensively studied for its potential therapeutic applications, including its use as an analgesic, anti-inflammatory, and anti-cancer agent. It has also been investigated for its potential use in the treatment of neurological and psychiatric disorders, such as epilepsy, schizophrenia, and anxiety. In addition, 1-(1,3-benzodioxol-5-ylmethyl)-4-(1-cyclopentyl-3-piperidinyl)piperazine 55940 has been used as a research tool to study the cannabinoid receptor system and its role in various physiological processes.

properties

IUPAC Name

1-(1,3-benzodioxol-5-ylmethyl)-4-(1-cyclopentylpiperidin-3-yl)piperazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H33N3O2/c1-2-5-19(4-1)25-9-3-6-20(16-25)24-12-10-23(11-13-24)15-18-7-8-21-22(14-18)27-17-26-21/h7-8,14,19-20H,1-6,9-13,15-17H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ABPOBJUYNQSHIQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(C1)N2CCCC(C2)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H33N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

371.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.